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Compound of Interest

Compound Name: 1-Chloroethanol

Cat. No.: B3344066

This technical guide provides a detailed overview of the fundamental chemical properties of 1-
Chloroethanol, specifically focusing on its molecular weight and chemical formula. This
document is intended for researchers, scientists, and professionals in the field of drug
development and chemical synthesis.

Chemical Identity and Molecular Formula

1-Chloroethanol, identified by the CAS Number 594-01-4, is a halogenated alcohol.[1][2][3][4]
[5] Its chemical structure consists of a two-carbon ethanol backbone with a chlorine atom
attached to the first carbon atom.

The molecular formula for 1-Chloroethanol is C2H5CIO.[1][2][3][4][5][6] This formula indicates
that each molecule of 1-Chloroethanol is composed of:

e Two Carbon (C) atoms
» Five Hydrogen (H) atoms
e One Chlorine (Cl) atom

e One Oxygen (O) atom

Molecular Weight
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The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
Based on its molecular formula, the molecular weight of 1-Chloroethanol is 80.51 g/mol .[1][2]

[31141[5][6]

The table below summarizes the key identifiers and quantitative data for 1-Chloroethanol.

Parameter Value
Chemical Name 1-Chloroethanol
CAS Number 594-01-4
Molecular Formula C2H5CIO
Molecular Weight 80.51 g/mol

Experimental Determination of Molecular Weight

The molecular weight of 1-Chloroethanol can be experimentally determined using several
analytical techniques. A standard and highly accurate method is Mass Spectrometry (MS).

Experimental Protocol: Mass Spectrometry

¢ Objective: To determine the mass-to-charge ratio (m/z) of the molecular ion of 1-
Chloroethanol, which corresponds to its molecular weight.

¢ Instrumentation: A mass spectrometer, typically with an electron ionization (El) source.
o Methodology:

o Sample Introduction: A small, pure sample of 1-Chloroethanol is introduced into the mass
spectrometer's ionization source.

o lonization: The sample is bombarded with a high-energy electron beam. This process,
known as electron ionization, removes an electron from the 1-Chloroethanol molecule,
forming a positively charged molecular ion (M+e).

o Acceleration: The newly formed ions are accelerated by an electric field into the mass
analyzer.
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o Deflection: In the mass analyzer, the ions are subjected to a magnetic field, which deflects
them based on their mass-to-charge ratio. Lighter ions are deflected more than heavier
ions.

o Detection: A detector measures the abundance of ions at each m/z value.

o Data Analysis: The resulting mass spectrum will show a peak corresponding to the molecular
ion. For 1-Chloroethanol, this peak would be observed at an m/z value of approximately
80.51. The spectrum will also display peaks for isotopes of chlorine (3*Cl and 37Cl), resulting
in characteristic M+ and M+2 peaks.

Visualization of Molecular Composition

The following diagram illustrates the elemental composition of 1-Chloroethanol and its
contribution to the overall molecular weight.

Elemental Contribution to 1-Chloroethanol's Molecular Weight

Constituent Elements

Carbon (C) Hydrogen (H) Chlorine (Cl) Oxygen (O)
2 atoms 5 atoms 1 atom 1 atom

Atomic Weights (g/mol)

@) () D G

Total Molecular Weight
80.51 g/mol

Click to download full resolution via product page

Elemental composition and molecular weight of 1-Chloroethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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